Cas no 259653-54-8 ((E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxychroman-4-one)

• Product Name: (E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxychroman-4-one
• CAS No: 259653-54-8
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 836785
• PubChem ID: 15484394
• Update Time: 2025-04-19

(E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxychroman-4-one
• (3E)-5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxy-2,3-dihydro-4H- chromen-4-one
• 5-Hydroxy-3-(4-hydroxybenzylidene)-7-methoxy-4-chromanone
• 5-Hydroxy-7-methoxy-3-(4-hydroxybenzylidene)chroman-4-one
• (3E)-5-hydroxy-3-[(4-hydroxyphenyl)methylidene]-7-methoxychromen-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5-hydroxy-3-[(4-hydroxyphenyl)methylene]-7-methoxy-, (3E)-
• FS-9668
• HY-N8673
• CS-0148891
• 259653-54-8
• AKOS015999022
• (3E)-5-hydroxy-3-[(4-hydroxyphenyl)methylidene]-7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• 3-(4-hydroxybenzylidene)-5-hydroxy-7-methoxychroman-4-one
• [ "" ]

• Inchi： 1S/C17H14O5/c1-21-13-7-14(19)16-15(8-13)22-9-11(17(16)20)6-10-2-4-12(18)5-3-10/h2-8,18-19H,9H2,1H3/b11-6+
• InChI Key： CEIWQXCJVAWOKP-IZZDOVSWSA-N
• SMILES： O1C/C(=C\C2C=CC(=CC=2)O)/C(C2C(=CC(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 298.08400
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Yellow powder
• PSA: 75.99000
• LogP: 2.76510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Schizocarphus nervosus
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone